![molecular formula C16H10Cl2O4 B8339412 4-[4-(3,4-Dichlorophenoxy)phenyl]-4-oxobut-2-enoic acid CAS No. 88112-95-2](/img/structure/B8339412.png)
4-[4-(3,4-Dichlorophenoxy)phenyl]-4-oxobut-2-enoic acid
Cat. No. B8339412
Key on ui cas rn:
88112-95-2
M. Wt: 337.1 g/mol
InChI Key: FRZYJINJRPOOEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04472316
Procedure details
The procedure in Example 17(1) was followed, except that 6.74 g of 3-[4-(3,4-dichlorophenoxy)benzoyl]acrylic acid were used in place of 3-[4-(4-methylphenoxy)benzoyl]acrylic acid, to give 5.42 g of ethyl 3-[4-(3,4-dichlorophenoxy)-benzoyl]acrylate.
Name
3-[4-(4-methylphenoxy)benzoyl]acrylic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[CH:3]=[C:4]([CH:19]=[CH:20][C:21]=1[Cl:22])[O:5][C:6]1[CH:18]=[CH:17][C:9]([C:10]([CH:12]=[CH:13][C:14]([OH:16])=[O:15])=[O:11])=[CH:8][CH:7]=1.[CH3:23][C:24]1C=CC(OC2C=CC(C(C=CC(O)=O)=O)=CC=2)=CC=1>>[Cl:1][C:2]1[CH:3]=[C:4]([CH:19]=[CH:20][C:21]=1[Cl:22])[O:5][C:6]1[CH:18]=[CH:17][C:9]([C:10]([CH:12]=[CH:13][C:14]([O:16][CH2:23][CH3:24])=[O:15])=[O:11])=[CH:8][CH:7]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
6.74 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1C=C(OC2=CC=C(C(=O)C=CC(=O)O)C=C2)C=CC1Cl
|
Step Two
|
Name
|
3-[4-(4-methylphenoxy)benzoyl]acrylic acid
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC1=CC=C(OC2=CC=C(C(=O)C=CC(=O)O)C=C2)C=C1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C=C(OC2=CC=C(C(=O)C=CC(=O)OCC)C=C2)C=CC1Cl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.42 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
